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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B12419977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the key suppliers,

availability, and experimental applications of DL-Mannitol-13C6. This isotopically labeled sugar

alcohol is a valuable tool in metabolic research, drug development, and clinical diagnostics.

This guide is intended to assist researchers, scientists, and drug development professionals in

sourcing DL-Mannitol-13C6 and effectively incorporating it into their experimental workflows.

Key Suppliers and Availability of DL-Mannitol-13C6
The following tables summarize the key suppliers of DL-Mannitol-13C6, along with product

specifications and availability. This information has been compiled from publicly available data

on the suppliers' websites. Researchers should always verify the most current information with

the respective suppliers.
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Supplier Product Name CAS Number
Molecular
Formula

Molecular
Weight

Sigma-Aldrich D-Mannitol-13C6 287112-34-9
HO13CH2[13CH

(OH)]413CH2OH
188.13

MedchemExpres

s
D-Mannitol-13C6 287112-34-9 13C6H14O6 188.13

Santa Cruz

Biotechnology

D-[UL-

13C6]mannitol
287112-34-9 (13C)6H14O6 188.13

CP Lab Safety
D-[UL-

13C6]mannitol
287112-34-9 (13C)6H14O6 188.13

LGC Standards
D-Mannitol-UL-

13C6
- 13C6H14O6 188.13

Product Specifications
Supplier Isotopic Purity

Chemical Purity
(Assay)

Form

Sigma-Aldrich 99 atom % 13C 99% (CP) Solid

MedchemExpress Not specified ≥98.0% Solid

Santa Cruz

Biotechnology
Not specified Not specified Solid

CP Lab Safety Not specified Not specified Solid

LGC Standards Not specified Not specified Neat

Availability and Packaging

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Available Quantities

Sigma-Aldrich Custom packaging available upon request.

MedchemExpress 1 mg, 5 mg, 10 mg, 50 mg, 100 mg

Santa Cruz Biotechnology Inquire for availability

CP Lab Safety 100 mg

LGC Standards 5 mg, 50 mg

Experimental Protocols
This section details methodologies for key experiments utilizing DL-Mannitol-13C6.

Measurement of Intestinal Permeability
DL-Mannitol-13C6 is a valuable tool for assessing intestinal permeability, as its use can

overcome the issue of baseline contamination from dietary mannitol.[1][2]

Objective: To measure intestinal permeability in vivo by quantifying the urinary excretion of

orally administered DL-Mannitol-13C6.

Materials:

DL-Mannitol-13C6

Lactulose (optional, as a marker for paracellular transport)

Deionized water

Urine collection containers

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

system

Methodology:
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Subject Preparation: Subjects should fast overnight. A baseline urine sample is collected

before the administration of the test solution.[1]

Test Solution Administration: A solution containing a known amount of DL-Mannitol-13C6

(e.g., 100 mg) and, optionally, lactulose (e.g., 1 g) dissolved in water (e.g., 250 mL) is orally

administered to the subjects.[1]

Urine Collection: Urine is collected over a specified period, typically in fractions (e.g., 0-2

hours, 2-8 hours, and 8-24 hours).[1]

Sample Preparation: An internal standard (e.g., a known concentration of a related labeled

compound) is added to a specific volume of each urine sample (e.g., 25 µL of urine diluted

with 250 µL of internal standard solution).[1]

HPLC-MS/MS Analysis: The prepared urine samples are analyzed by HPLC-MS/MS to

separate and quantify the concentrations of DL-Mannitol-13C6 and lactulose. The mass

spectrometer is operated in multiple-reaction monitoring (MRM) mode to specifically detect

the parent and daughter ions of the labeled mannitol.[1]

Data Analysis: The amount of excreted DL-Mannitol-13C6 in each urine fraction is

calculated and expressed as a percentage of the ingested dose. An increased excretion is

indicative of increased intestinal permeability.

Use as an Osmotic Agent in Cell Culture
Mannitol is frequently used to induce osmotic stress in cell culture experiments to study cellular

responses to hypertonicity.

Objective: To investigate the effects of osmotic stress on cultured cells using DL-Mannitol.

Materials:

DL-Mannitol

Appropriate cell culture medium

Cultured cells (e.g., bovine aortic endothelial cells)
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Sterile water or phosphate-buffered saline (PBS) for dissolving mannitol

Incubator (37°C, 5% CO2)

Assay-specific reagents (e.g., for apoptosis or protein analysis)

Methodology:

Cell Culture: Cells are cultured to the desired confluency in their standard growth medium.

Preparation of Mannitol Solution: A stock solution of DL-Mannitol is prepared by dissolving it

in sterile water or PBS and filtering it through a 0.22 µm filter to ensure sterility.

Treatment: The cell culture medium is replaced with a medium containing the desired final

concentration of mannitol (e.g., 50 mM, 150 mM, 250 mM, 400 mM). A control group of cells

should be maintained in the standard medium.[3]

Incubation: The cells are incubated with the mannitol-containing medium for the desired

duration of the experiment (e.g., 12, 24, or 48 hours).[3]

Downstream Analysis: Following the incubation period, the cells can be harvested and

analyzed for various endpoints, such as:

Cell Viability and Proliferation: Assessed using assays like MTT or CCK-8.[3]

Apoptosis: Detected by methods such as DAPI staining, TUNEL assay, or DNA

fragmentation assays.

Signaling Pathway Activation: Analyzed by Western blotting for key signaling proteins

(e.g., p38 MAPK).

Visualizations
The following diagrams, generated using the DOT language, illustrate a key metabolic pathway

involving mannitol and a typical experimental workflow.
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Caption: Fungal Mannitol Metabolism Pathway.
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Caption: Experimental Workflow for Intestinal Permeability Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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